5-Bromo-4-(3,4,5-trifluorophenyl)imidazole-2-carbaldehyde

• Molecular Formula: C10H4BrF3N2O
• Molecular Weight: 305.05 g/mol
• IUPAC Name: 5-bromo-4-(3,4,5-trifluorophenyl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C10H4BrF3N2O/c11-10-9(15-7(3-17)16-10)4-1-5(12)8(14)6(13)2-4/h1-3H,(H,15,16)
• InChI Key: IFXSTRZJAIVRDW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)F)F)C2=C(NC(=N2)C=O)Br

Description

MFCD33022623 is a chemical compound with unique properties that make it valuable in various scientific and industrial applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD33022623 involves specific reaction conditions and reagents. The exact synthetic route may vary depending on the desired purity and yield. Common methods include the use of specific catalysts and controlled temperature and pressure conditions to facilitate the reaction.

Industrial Production Methods

Industrial production of MFCD33022623 typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include continuous flow reactors and advanced purification techniques to isolate the compound from reaction by-products.

Chemical Reactions Analysis

Types of Reactions

MFCD33022623 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: The addition of hydrogen or removal of oxygen, typically using reducing agents.

Substitution: Replacement of one functional group with another, often facilitated by specific catalysts.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Catalysts like palladium on carbon (Pd/C) and specific solvents are used to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction can produce hydrogenated compounds.

Scientific Research Applications

MFCD33022623 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biochemical assays and as a probe for studying biological pathways.

Medicine: Investigated for its potential therapeutic effects and as a diagnostic tool.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD33022623 involves its interaction with specific molecular targets and pathways. This may include binding to enzymes or receptors, altering their activity, and modulating biochemical pathways. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

MFCD33022623 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous structures or functional groups.

Uniqueness

MFCD33022623 stands out due to its specific chemical properties, reactivity, and applications. Its unique structure allows it to participate in reactions and processes that other compounds may not, making it valuable in various fields of research and industry.

Conclusion

MFCD33022623 is a versatile compound with significant importance in scientific research and industrial applications. Its unique properties, diverse reactions, and wide range of applications make it a valuable tool for researchers and industry professionals alike.